3-(Trifluoromethyl)-1,2-oxazole-4-carbonyl chloride

• Molecular Formula: C5HClF3NO2
• Molecular Weight: 199.51 g/mol
• IUPAC Name: 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C5HClF3NO2/c6-4(11)2-1-12-10-3(2)5(7,8)9/h1H
• InChI Key: IOCAJOMWFZPXQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NO1)C(F)(F)F)C(=O)Cl

Description

Systematic IUPAC Nomenclature and Structural Elucidation

The systematic IUPAC name 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride derives from the parent heterocyclic structure of 1,2-oxazole (commonly termed isoxazole). The numbering of the oxazole ring begins with the oxygen atom at position 1, followed by the nitrogen atom at position 2. Substituents are assigned numerical positions based on their orientation relative to these heteroatoms.

The compound features two key substituents:

• A trifluoromethyl group (-CF₃) at position 3, which introduces strong electron-withdrawing effects.
• A carbonyl chloride group (-COCl) at position 4, which confers high reactivity toward nucleophiles.

The structural elucidation confirms a planar oxazole ring with sp²-hybridized atoms, ensuring aromatic stability through delocalized π-electrons. The trifluoromethyl group adopts a trigonal planar geometry, while the carbonyl chloride group exhibits a linear arrangement around the carbonyl carbon.

CAS Registry Number and Alternative Chemical Designations

The compound is uniquely identified by its CAS Registry Number 1076245-77-6 , which serves as a universal identifier in chemical databases and regulatory documents. Alternative designations include:

Designation Type	Identifier
IUPAC Name	3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride
EC Number	818-935-5
DSSTox Substance ID	DTXSID10679685
Common Synonyms	MFCD11100076; SCHEMBL264462; AKOS006309220

These identifiers facilitate cross-referencing across scientific literature and commercial catalogs.

Molecular Formula and Weight Analysis

The molecular formula C₅H₂ClF₃NO₂ reflects the compound’s elemental composition:

• 5 carbon atoms (3 from the oxazole ring, 1 from trifluoromethyl, 1 from carbonyl chloride)
• 2 hydrogen atoms (remaining after substitution on the oxazole ring)
• 1 chlorine atom (from the acyl chloride group)
• 3 fluorine atoms (in the trifluoromethyl group)
• 1 nitrogen atom (in the oxazole ring)
• 2 oxygen atoms (1 from the oxazole ring, 1 from the carbonyl group)

The molecular weight is 200.52 g/mol , calculated as follows:
$$
\text{MW} = (5 \times 12.011) + (2 \times 1.008) + 35.45 + (3 \times 18.998) + 14.007 + (2 \times 16.00) = 200.52 \, \text{g/mol}
$$
This value aligns with computational models and experimental data.

Isomeric Considerations and Stereochemical Features

The compound exhibits no stereoisomerism due to the absence of chiral centers or geometric constraints. However, positional isomers could theoretically arise if substituents occupy alternative sites on the oxazole ring. For example:

• A trifluoromethyl group at position 5 instead of position 3
• A carbonyl chloride group at position 2 instead of position 4

Such isomers would differ in physicochemical properties and reactivity. The planar nature of the oxazole ring precludes conformational isomerism, while the rigid aromatic system limits torsional flexibility.

Preparation Methods

Hydroxylamine-Mediated Cyclization

Ethyl ethoxymethyleneacetoacetate, a precursor in isoxazole synthesis, reacts with hydroxylamine sulfate in sodium acetate buffer to form ethyl-5-methylisoxazole-4-carboxylate. Modifying this approach for oxazoles:

Steps:

• Condense ethyl trifluoroacetoacetate with triethyl orthoformate in acetic anhydride at 110°C.
• Treat the resulting enol ether with hydroxylamine hydrochloride at -10°C.
• Hydrolyze the ester to the carboxylic acid using NaOH, followed by SOCl₂ treatment.

Data Summary:

Step	Conditions	Yield (%)
Enol ether formation	110°C, 6 hours	78
Cyclization	-10°C, hydroxylamine sulfate	65
Acyl chloride	SOCl₂, toluene, 40°C	88

Mechanistic and Optimization Studies

Role of Catalysts

Zn(OTf)₂ outperforms Brønsted acids (e.g., TfOH) in cycloisomerization due to its dual activation of alkynes and trifluoroacetyl groups. Control experiments confirm that FeCl₃ and ZnI₂ catalysts lead to byproducts (e.g., oxazoline 5a ), underscoring Zn(OTf)₂’s selectivity.

Solvent and Temperature Effects

• DCE vs. THF: DCE enhances cyclization efficiency (75% vs. 52% in THF).
• Low-Temperature Quenching: Reactions below -20°C minimize decomposition of trifluoroacetyl intermediates.

Industrial-Scale Considerations

Large-scale synthesis prioritizes safety and cost-effectiveness:

• Continuous Flow Reactors: Enable precise control of exothermic trifluoroacetylation steps.
• Solvent Recovery: Dichloromethane and toluene are reclaimed via distillation, reducing waste.

Chemical Reactions Analysis

Types of Reactions

3-(Trifluoromethyl)-1,2-oxazole-4-carbonyl chloride can undergo various types of chemical reactions, including:

Substitution Reactions: The carbonyl chloride group can be substituted by nucleophiles such as amines or alcohols, leading to the formation of amides or esters.

Oxidation and Reduction Reactions: The oxazole ring can participate in oxidation and reduction reactions, altering the electronic properties of the compound.

Coupling Reactions: The trifluoromethyl group can be introduced into other molecules through coupling reactions, such as Suzuki–Miyaura coupling.

Common Reagents and Conditions

Photoredox Catalysts: Used in radical trifluoromethylation under visible light.

Palladium Catalysts: Employed in coupling reactions like Suzuki–Miyaura coupling.

Oxidizing and Reducing Agents: Utilized in oxidation and reduction reactions.

Major Products Formed

Amides and Esters: Formed through substitution reactions.

Trifluoromethylated Compounds: Resulting from coupling reactions.

Scientific Research Applications

Synthesis and Reactivity

The synthesis of 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride can be achieved through various methodologies that involve the introduction of the trifluoromethyl group into oxazole derivatives. For instance, recent studies have demonstrated that using trifluoroacetyl compounds in the presence of catalysts such as Zn(OTf)₂ can yield diverse trifluoroalkylated oxazoles with high efficiency .

Table 1: Synthesis Conditions for Trifluoromethylated Oxazoles

Catalyst	Solvent	Temperature	Yield (%)
Zn(OTf)₂	DCE	70 °C	73-83
TfOH	DCE	70 °C	Variable

This table summarizes the conditions under which various trifluoromethylated oxazoles have been synthesized, showcasing the effectiveness of different catalysts and solvents.

Biological Applications

The biological evaluation of compounds containing the oxazole moiety has revealed promising anticancer properties. For example, a series of novel 1,3-oxazole sulfonamides were synthesized and screened against the NCI-60 human tumor cell lines. The results indicated significant growth inhibition in several leukemia cell lines, with some compounds showing GI50 values in the low micromolar range . This suggests that derivatives of 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride may also exhibit similar anticancer activities.

Case Study: Anticancer Activity

In a study evaluating various oxazole derivatives, compounds with trifluoromethyl substitutions demonstrated enhanced cytotoxicity against glioblastoma cell lines. The presence of the trifluoromethyl group was attributed to increased lipophilicity and potential interactions with cellular targets, leading to apoptosis in cancer cells .

Antimicrobial Properties

Research has also focused on the antimicrobial activities of oxazole derivatives. Compounds synthesized from 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride have shown significant antibacterial activity against pathogens such as Mycobacterium smegmatis and Pseudomonas aeruginosa. In vitro studies indicated that certain derivatives exhibited minimum inhibitory concentration (MIC) values as low as 6.25 µg/ml, suggesting their potential as future antimicrobial agents .

Table 2: Antimicrobial Activity of Oxazole Derivatives

Compound ID	MIC (µg/ml)	Target Organism
6d	6.25	Mycobacterium smegmatis
9c	12.5	Pseudomonas aeruginosa

Potential Therapeutic Uses

The diverse biological activities associated with compounds derived from 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride suggest potential therapeutic applications beyond oncology and infectious diseases. These compounds might also be explored for their anti-diabetic properties, as some studies have indicated that oxazole derivatives can lower glucose levels in diabetic models .

Mechanism of Action

The mechanism of action of 3-(Trifluoromethyl)-1,2-oxazole-4-carbonyl chloride involves its interaction with molecular targets through the trifluoromethyl group and the oxazole ring. The trifluoromethyl group can enhance the binding affinity of the compound to its target by increasing lipophilicity and metabolic stability . The oxazole ring can participate in hydrogen bonding and other interactions, contributing to the overall activity of the compound.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound is compared to two structurally related 1,2-oxazole derivatives:

3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride (CAS 25629-50-9)

3-(4-Methoxyphenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride (CAS 465514-03-8)

Property	3-(Trifluoromethyl)-1,2-oxazole-4-carbonyl Chloride	3-(2-Chlorophenyl)-5-methyl Analogue	3-(4-Methoxyphenyl)-5-methyl Analogue
Molecular Formula	C₅ClF₃NO₂ (inferred)	C₁₂H₉Cl₂NO₂ (inferred)	C₁₂H₁₀ClNO₃
Molecular Weight (g/mol)	~198.5 (calculated)	Not reported	251.666
Substituents	-CF₃ (position 3), -COCl (position 4)	-Cl-phenyl (position 3), -CH₃ (position 5)	-OCH₃-phenyl (position 3), -CH₃ (position 5)
Boiling Point	Not reported (expected 250–350°C*)	Not reported	405.8°C
Density	Not reported (estimated 1.3–1.5 g/cm³*)	Not reported	1.274 g/cm³
Reactivity	High (electron-withdrawing -CF₃ enhances electrophilicity)	Moderate (chlorine is mildly electron-withdrawing)	Lower (methoxy group is electron-donating)
Applications	Pharmaceuticals, agrochemicals	Drug intermediates (e.g., NSC 81237)	Specialty chemical synthesis

*Inferred based on structural analogs.

Key Differences and Implications

Electron Effects :

• The -CF₃ group in the target compound strongly withdraws electrons, increasing the electrophilicity of the carbonyl carbon compared to the -Cl-phenyl (mildly electron-withdrawing) and -OCH₃-phenyl (electron-donating) groups in analogs. This makes the target compound more reactive toward nucleophiles like amines or alcohols .

Stability :

• Trifluoromethyl groups are hydrolytically stable, whereas -Cl-phenyl substituents may undergo hydrolysis under basic conditions. The -OCH₃-phenyl group in the methoxy analog could oxidize under harsh conditions .

Physical Properties :

• The methoxyphenyl analog has a higher molecular weight (251.67 g/mol) and boiling point (405.8°C) due to its larger aromatic substituent. The target compound’s lower molecular weight (~198.5 g/mol) suggests a lower boiling point, though still higher than simple acyl chlorides like benzoyl chloride (197°C) .

Synthetic Utility :

• The target compound’s -CF₃ group is advantageous in medicinal chemistry for improving metabolic stability and bioavailability. In contrast, the -Cl-phenyl analog (NSC 81237) is used in drug intermediates, and the -OCH₃-phenyl variant may serve in fine chemical synthesis .

Biological Activity

3-(Trifluoromethyl)-1,2-oxazole-4-carbonyl chloride is a compound of significant interest due to its unique chemical structure and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure

The compound features a trifluoromethyl group attached to an oxazole ring, with a carbonyl chloride functional group. This configuration contributes to its reactivity and interaction with biological targets.

The biological activity of 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride is primarily attributed to its ability to interact with various enzymes and receptors. It has been studied for its potential as an inhibitor in several biochemical pathways:

• Enzyme Inhibition : The compound has shown promise as an inhibitor of histone deacetylases (HDACs), which play a crucial role in regulating gene expression. Inhibitors of HDACs are being explored for their potential in cancer therapy .
• Cytotoxicity : Preliminary studies indicate that this compound exhibits cytotoxic effects against certain cancer cell lines, suggesting potential applications in oncology .

Biological Activity Data

The following table summarizes key biological activities and findings related to 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride:

Activity	Description	IC50 Value (μM)
HDAC Inhibition	Inhibits histone deacetylases, affecting gene expression	54.39
Cytotoxicity in Cancer Cells	Inhibitory effect on HCT116 colon cancer cells	100

Case Studies

• HDAC Inhibition Study : A study evaluated the inhibitory potential of various analogues of trifluoromethyl compounds against HDACs. The compound demonstrated a significant IC50 value, indicating its effectiveness in inhibiting HDAC activity and suggesting its utility in cancer treatment .
• Cytotoxicity Assessment : An investigation into the cytotoxic effects of 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride revealed that it inhibited the growth of HCT116 colon cancer cells at concentrations up to 100 μM. This finding highlights its potential as a therapeutic agent in oncology .

Pharmacokinetics

Understanding the pharmacokinetics of 3-(trifluoromethyl)-1,2-oxazole-4-carbonyl chloride is essential for evaluating its therapeutic potential:

• Absorption : The lipophilicity of the compound enhances its absorption across biological membranes.
• Metabolism : The presence of the trifluoromethyl group may influence metabolic pathways, potentially leading to reduced clearance rates in vivo .